Cas no 1179362-74-3 (4-bromo-7-methyl-2-benzofuran-1(3h)-one)

• Product Name: 4-bromo-7-methyl-2-benzofuran-1(3h)-one
• CAS No: 1179362-74-3
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 1210799
• PubChem ID: 46839619
• Update Time: 2025-04-20

4-bromo-7-methyl-2-benzofuran-1(3h)-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-methyl-2-benzofuran-1(3h)-one
• AKOS015842457
• SCHEMBL12553377
• 4-bromo-7-methylisobenzofuran-1(3H)-one
• 1179362-74-3

• Inchi： 1S/C9H7BrO2/c1-5-2-3-7(10)6-4-12-9(11)8(5)6/h2-3H,4H2,1H3
• InChI Key： QASSYQRJWTVLEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2C(=O)OCC=21

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides